1-(2-Bromo-5-hydroxy-4-methoxyphenyl)ethanone

• IUPAC Name: 1-(2-bromo-5-hydroxy-4-methoxyphenyl)ethanone
• InChI: InChI=1S/C9H9BrO3/c1-5(11)6-3-8(12)9(13-2)4-7(6)10/h3-4,12H,1-2H3
• InChI Key: ZLGLYKICXOFLEU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1Br)OC)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol

Description

“1-(2-Bromo-5-hydroxy-4-methoxyphenyl)ethanone” is a chemical compound with the molecular formula C9H9BrO3. It has an average mass of 245.070 Da and a monoisotopic mass of 243.973495 Da. It is one of the main components of traditional Chinese medicine Moutan Cortex.

Synthesis Analysis

The compound can be prepared by the reaction of bromine on paeonol (2-hydroxy-4-methoxyacetophenone), in methylene chloride at room temperature.

Molecular Structure Analysis

The InChI code for the compound is 1S/C9H9BrO3/c1-5(11)6-3-7(10)9(13-2)4-8(6)12/h3-4,12H,1-2H3. This indicates the presence of 9 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms in the molecule.

Mechanism of Action

While the specific mechanism of action for this compound is not explicitly stated in the literature, one study suggests that it may interact with the MMP-9 protein binding site.

Synthesis routes and methods I

Procedure details

A solution of ketone 38 (220 mg, 0.766 mmol) in dry CH2Cl2 (2.0 mL) was treated with AlCl3 (306 mg, 2.29 mmol) and the resulting mixture stirred at 18° C. under a nitrogen atmosphere for 2 h. The ensuing mixture was partitioned between H2O (5 mL) and CH2Cl2 (5 mL) then the separated aqueous phase extracted with CH2Cl2 (1×15 mL). The combined organic fractions were dried (MgSO4), filtered and concentrated under reduced pressure and the ensuing residue subjected to flash chromatography (15:85 v/v ethyl acetate/hexane elution) to afford the title compound 39 (184 mg, 98%) as a pale-yellow solid, m.p. 109.7-111.4° C., Rf 0.4 in 1:1 v/v ethyl acetate/hexane.

Synthesis routes and methods II

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